Methyl 4-((3-(3,4-dichlorophenyl)ureido)methyl)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 4-((3-(3,4-dichlorophenyl)ureido)methyl)piperidine-1-carboxylate, also known as MDUC, is a compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of urea derivatives and has been found to exhibit various biochemical and physiological effects.
Scientific Research Applications
Synthesis and Structural Analysis
- The preparation and structural determination of piperidinedione derivatives highlight their importance as synthetic intermediates, especially in the synthesis of compounds with pharmacological interest. Studies have shown their applications in preparing emetine-like antiepileptic agents and therapeutic agents for liver disorders, showcasing the versatility of piperidinedione frameworks in medicinal chemistry (Ibenmoussa et al., 1998).
- Crystal and molecular structure analysis of 4-piperidinecarboxylic acid hydrochloride provides foundational knowledge for understanding the molecular conformation and interaction potential of piperidine derivatives. Such structural insights are crucial for designing compounds with specific biological activities (Szafran, Komasa, & Bartoszak-Adamska, 2007).
Pharmacological Interest
- Research on 4-heterocyclylpiperidines as selective high-affinity ligands for the human dopamine D4 receptor underscores the therapeutic potential of piperidine derivatives. Such compounds exhibit significant selectivity and affinity, suggesting their utility in treating conditions associated with dopamine receptor dysregulation (Rowley et al., 1997).
- The development of Aurora kinase inhibitors based on piperidine derivatives demonstrates the compound's role in cancer treatment. These compounds inhibit Aurora A, a kinase involved in cell cycle regulation, highlighting the potential of piperidine derivatives in targeted cancer therapies (ヘンリー,ジェームズ, 2006).
Synthetic Methods and Chemical Properties
- Studies on the synthesis, cardiovascular activity, and electrochemical oxidation of nitriles of dihydropyridine derivatives provide insights into the chemical properties and potential therapeutic applications of these compounds, which are closely related to piperidine derivatives in terms of chemical structure and reactivity (Krauze et al., 2004).
- Investigations into oxindole synthesis via palladium-catalyzed C-H functionalization involving piperidine derivatives illustrate advanced synthetic techniques for constructing complex organic molecules, which could be applied in the synthesis of biologically active compounds (Magano, Kiser, Shine, & Chen, 2014).
properties
IUPAC Name |
methyl 4-[[(3,4-dichlorophenyl)carbamoylamino]methyl]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19Cl2N3O3/c1-23-15(22)20-6-4-10(5-7-20)9-18-14(21)19-11-2-3-12(16)13(17)8-11/h2-3,8,10H,4-7,9H2,1H3,(H2,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDHOEPDRFQCJGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)N1CCC(CC1)CNC(=O)NC2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19Cl2N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.